Cas no 98544-66-2 (5-(bromomethyl)-1,3-dichloro-2-methoxybenzene)

• Product Name: 5-(bromomethyl)-1,3-dichloro-2-methoxybenzene
• CAS No: 98544-66-2
• MF: C₈H₇BrCl₂O
• MW: 269.950579881668
• CID: 1990537
• PubChem ID: 22467549
• Update Time: 2025-04-21

5-(bromomethyl)-1,3-dichloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,3-dichloro-2-methoxybenzene
• LogP
• 98544-66-2
• 4-(bromomethyl)-2,6-dichlorophenyl methyl ether
• SCHEMBL6941573
• 5-BROMOMETHYL-1,3-DICHLORO-2-METHOXY-BENZENE
• DTXSID10625844
• DB-368608

• MDL： MFCD09999374
• Inchi： 1S/C8H7BrCl2O/c1-12-8-6(10)2-5(4-9)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： BDYRPACMDPZMDN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)Cl)OC)Cl

Computed Properties

• Exact Mass: 267.906
• Monoisotopic Mass: 267.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.618
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.578

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes